Cas no 1310383-58-4 (5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester)

• Product Name: 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester
• CAS No: 1310383-58-4
• MF: C₁₁H₁₄BClFNO₂
• MW: 257.496765613556
• MDL: MFCD08063108
• CID: 1037001
• PubChem ID: 53398558
• Update Time: 2025-10-29

5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester
• 5-CHLORO-2-FLUORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• FD10404
• Pyridine, 5-chloro-2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• EN300-12576815
• Z2044773133
• 1310383-58-4
• DB-358847
• SCHEMBL16043086
• AKOS015950033
• CS-0007932
• DTXSID40694508
• LBHNCAMAHMVBTE-UHFFFAOYSA-N

• MDL： MFCD08063108
• Inchi： 1S/C11H14BClFNO2/c1-10(2)11(3,4)17-12(16-10)7-5-9(14)15-6-8(7)13/h5-6H,1-4H3
• InChI Key： LBHNCAMAHMVBTE-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 257.07900
• Monoisotopic Mass: 257.0790147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 31.35000
• LogP: 2.17330

Additional information on 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester

Introduction to 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester (CAS No. 1310383-58-4)

5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester is a highly versatile and significant intermediate in modern pharmaceutical and chemical synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1310383-58-4, has garnered considerable attention in the scientific community due to its utility in the development of novel bioactive molecules. The presence of both chloro and fluoro substituents on the pyridine ring, coupled with the boronic acid pinacol ester functionality, makes it a valuable building block for cross-coupling reactions, particularly Suzuki-Miyaura couplings, which are pivotal in constructing complex organic frameworks.

The compound’s structure is characterized by a pyridine core, which is a common scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The chloro group at the 5-position and the fluoro group at the 2-position introduce electronic and steric influences that can modulate the reactivity and selectivity of subsequent transformations. The boronic acid pinacol ester moiety at the 4-position is particularly noteworthy, as it provides a stable handle for palladium-catalyzed coupling reactions while protecting the boronic acid from unwanted side reactions.

In recent years, 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester has been extensively utilized in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One notable application is in the development of kinase inhibitors, where the pyridine ring serves as a core structure for binding to ATP pockets in enzyme active sites. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, has been strategically incorporated to improve drug-like properties. Additionally, the chloro group can be further functionalized through nucleophilic aromatic substitution or metal-catalyzed reactions, offering multiple pathways for structural diversification.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that the 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester scaffold can effectively engage with biological targets such as protein kinases and G protein-coupled receptors (GPCRs). The electronic distribution influenced by the chloro and fluoro substituents allows for fine-tuning of binding interactions, making it an attractive candidate for structure-based drug design. Furthermore, the boronic ester functionality enables efficient purification and handling under mild conditions, which is crucial for large-scale pharmaceutical production.

The compound’s role in fragment-based drug discovery has also been explored. By leveraging its reactivity in cross-coupling reactions, researchers can rapidly assemble libraries of diverse heterocyclic compounds. These libraries can then be screened for biological activity, providing a rapid route to novel lead compounds. The combination of 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester with other boronic acid derivatives has led to the identification of several promising candidates with anti-inflammatory and anticancer properties.

Another area where this compound has made significant contributions is in materials science. The pyridine-based framework can be incorporated into polymers and coordination complexes that exhibit unique electronic properties. For instance, its use in organic light-emitting diodes (OLEDs) has shown promise due to its ability to form stable radicals and participate in electron transfer processes. The fluoro substituent enhances charge transport properties, while the chloro group provides additional cross-linking opportunities for polymer stabilization.

The synthesis of 5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve halogenation of pyridine precursors followed by borylation and esterification steps. However, recent reports have demonstrated more efficient routes using transition-metal catalysis and flow chemistry techniques. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The compound’s stability under various reaction conditions makes it a preferred choice for industrial applications. It can be stored at ambient temperatures without significant degradation, ensuring long shelf life and consistent quality. This reliability is critical for pharmaceutical manufacturers who require high-purity intermediates for regulatory compliance. Additionally, its compatibility with a wide range of solvents allows for flexibility in synthetic workflows.

In conclusion,5-Chloro-2-fluoropyridine-4-boronic acid pinacol ester (CAS No. 1310383-58-4) represents a cornerstone in contemporary synthetic chemistry. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain at the forefront of scientific innovation.